Cas no 72093-03-9 (3-Chloro-2-methylpyridine)

• Product Name: 3-Chloro-2-methylpyridine
• CAS No: 72093-03-9
• MF: C₆H₆ClN
• MW: 127.571540355682
• MDL: MFCD04114121
• CID: 59311
• PubChem ID: 2762797
• Update Time: 2025-06-10

3-Chloro-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-methylpyridine
• Pyridine,3-chloro-2-methyl-
• 3-Chloro-2-picoline
• 3-chloro-2-methyl-pyridine
• Methylpyridinchlorid
• PubChem14380
• 3-chloranyl-2-methyl-pyridine
• Pyridine, 3-chloro-2-methyl-
• 3-CHLORO-2-METHYL PYRIDINE
• SBB054401
• RP19761
• VP13830
• AM62479
• AB17903
• SY013090
• BC656264

• MDL： MFCD04114121
• Inchi： 1S/C6H6ClN/c1-5-6(7)3-2-4-8-5/h2-4H,1H3
• InChI Key： YSEYOMUPVMGJPP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CN=C1C

Computed Properties

• Exact Mass: 127.01900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Topological Polar Surface Area: 12.9

Experimental Properties

• Boiling Point: 156.5℃ at 760 mmHg
• Flash Point: 60.2℃
• PSA: 12.89000
• LogP: 2.04340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-Chloro-2-methylpyridine

3-Chloro-2-methylpyridine: A Comprehensive Overview

3-Chloro-2-methylpyridine, also known by its CAS number 72093-03-9, is a heterocyclic organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the pyridine family, which is a six-membered aromatic ring containing one nitrogen atom. The presence of a chlorine atom at the 3-position and a methyl group at the 2-position imparts unique chemical properties to this molecule, making it an interesting subject for both academic and industrial research.

The synthesis of 3-Chloro-2-methylpyridine typically involves multi-step reactions, often starting from pyridine derivatives. One common approach is the chlorination of 2-methylpyridine, which can be achieved through various methods such as Sandmeyer reaction or direct chlorination using chlorine gas under controlled conditions. The choice of synthesis method depends on the desired yield, purity, and scalability of the process. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly syntheses, reducing the environmental footprint associated with traditional methods.

3-Chloro-2-methylpyridine exhibits a range of physical and chemical properties that make it suitable for diverse applications. Its melting point is approximately 45°C, and it has a boiling point around 145°C under standard atmospheric pressure. The compound is slightly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These solubility characteristics are crucial for its use in various chemical reactions, including nucleophilic substitution and aromatic substitution reactions.

In terms of reactivity, 3-Chloro-2-methylpyridine is known for its ability to undergo nucleophilic aromatic substitution due to the electron-withdrawing effect of the chlorine atom at the 3-position. This property has been exploited in the synthesis of various pyridine derivatives with potential applications in pharmaceuticals, agrochemicals, and materials science. For instance, recent studies have explored its use as an intermediate in the synthesis of bioactive compounds targeting specific enzymes or receptors.

The application of 3-Chloro-2-methylpyridine extends beyond traditional chemical synthesis. It has been employed as a ligand in coordination chemistry, where its ability to form stable metal complexes has been leveraged for catalytic applications. For example, palladium complexes derived from this compound have shown promise in catalyzing cross-coupling reactions—a key area in modern organic synthesis.

From an environmental standpoint, understanding the fate and transport of 3-Chloro-2-methylpyridine in natural systems is crucial for assessing its potential impact on ecosystems. Recent research has focused on biodegradation pathways and toxicity profiles, particularly in aquatic environments. These studies aim to provide insights into safe handling practices and disposal methods to minimize environmental risks associated with this compound.

In conclusion, 3-Chloro-2-methylpyridine, with its unique structural features and versatile reactivity, continues to be a focal point in chemical research. Its applications span across multiple disciplines, driven by ongoing advancements in synthetic methodologies and mechanistic understanding. As researchers continue to explore its potential, this compound is expected to play an increasingly important role in both academic and industrial settings.